Cas no 375356-39-1 (methyl 5-(2-nitrophenoxy)methylfuran-2-carboxylate)

• Product Name: methyl 5-(2-nitrophenoxy)methylfuran-2-carboxylate
• CAS No: 375356-39-1
• MF: C₁₃H₁₁NO₆
• MW: 277.229543924332
• MDL: MFCD02238811
• CID: 2857531
• PubChem ID: 843250
• Update Time: 2025-05-21

methyl 5-(2-nitrophenoxy)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-nitrophenoxy)methylfuran-2-carboxylate
• 375356-39-1
• EN300-227795
• MLS000332413
• HMS2601H06
• 5-(2-Nitro-phenoxymethyl)-furan-2-carboxylic acid methyl ester
• methyl 5-[(2-nitrophenoxy)methyl]-2-furoate
• STK298491
• BBL037877
• CS-0301952
• Methyl 5-((2-nitrophenoxy)methyl)furan-2-carboxylate
• Methyl5-((2-nitrophenoxy)methyl)furan-2-carboxylate
• SR-01000114203
• AKOS015921993
• Oprea1_718317
• SMR000221634
• 5-(2-Nitro-phenoxymethyl)-furan-2-carboxylic acidmethyl ester
• AKOS000304259
• AK-968/41922487
• SR-01000114203-1
• METHYL 5-(2-NITROPHENOXYMETHYL)FURAN-2-CARBOXYLATE
• methyl 5-({2-nitrophenoxy}methyl)-2-furoate
• CHEMBL1342936
• methyl 5-[(2-nitrophenoxy)methyl]furan-2-carboxylate

• MDL： MFCD02238811
• Inchi： 1S/C13H11NO6/c1-18-13(15)12-7-6-9(20-12)8-19-11-5-3-2-4-10(11)14(16)17/h2-7H,8H2,1H3
• InChI Key： KZQJMFFARWGURV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CC1=CC=C(C(=O)OC)O1

Computed Properties

• Exact Mass: 277.05863707Da
• Monoisotopic Mass: 277.05863707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on methyl 5-(2-nitrophenoxy)methylfuran-2-carboxylate

Introduction to Methyl 5-(2-nitrophenoxy)methylfuran-2-carboxylate (CAS No. 375356-39-1)

Methyl 5-(2-nitrophenoxy)methylfuran-2-carboxylate (CAS No. 375356-39-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents and agrochemicals. Its molecular structure incorporates both a furan ring and a nitrophenol moiety, which are known for their diverse biological activities and reactivity.

The< strong>5-(2-nitrophenoxy)methylfuran-2-carboxylate moiety in the compound's name is particularly noteworthy, as it suggests a potential for involvement in various chemical reactions, including esterification, hydrolysis, and condensation reactions. These reactions are fundamental in the synthesis of more complex molecules, making this compound a valuable intermediate in organic synthesis. The presence of the nitro group in the aromatic ring also adds to its chemical versatility, allowing for further functionalization and modification.

In recent years, there has been a growing interest in the development of bioactive compounds derived from furan derivatives due to their reported pharmacological properties. Furan-based compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The< strong>methylfuran-2-carboxylate part of the molecule contributes to its potential biological activity by providing a scaffold that can be easily modified to target specific biological pathways.

One of the most compelling aspects of Methyl 5-(2-nitrophenoxy)methylfuran-2-carboxylate is its potential as a building block for drug discovery. Researchers have been exploring its derivatives to identify new compounds with enhanced efficacy and reduced side effects. For instance, studies have demonstrated that modifications to the furan ring can influence the compound's solubility, bioavailability, and interaction with biological targets. This flexibility makes it an attractive candidate for further investigation.

The< strong>CAS No. 375356-39-1 provides a unique identifier for this compound, ensuring accurate documentation and tracking in scientific literature and industrial applications. This standardized numbering system is crucial for maintaining consistency across different research groups and commercial entities. The compound's properties have been thoroughly characterized through spectroscopic methods such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS), providing a comprehensive understanding of its molecular structure.

Recent advancements in computational chemistry have also played a pivotal role in studying Methyl 5-(2-nitrophenoxy)methylfuran-2-carboxylate. Molecular modeling techniques allow researchers to predict the compound's behavior in different environments and assess its potential interactions with biological targets. These simulations can guide experimental design and optimize synthetic routes, saving time and resources in the drug development process.

The agrochemical industry has also shown interest in this compound due to its structural similarity to known herbicides and pesticides. By leveraging its unique properties, scientists aim to develop new formulations that are more effective against pests while being environmentally friendly. This aligns with the global push towards sustainable agriculture practices, where minimizing chemical usage without compromising crop protection is a key objective.

In conclusion, Methyl 5-(2-nitrophenoxy)methylfuran-2-carboxylate (CAS No. 375356-39-1) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its versatility allows for extensive modifications to tailor its properties for specific applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in developing innovative solutions across multiple industries.